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Compound of Interest

Compound Name: D-4-77

Cat. No.: B12392230 Get Quote

Disclaimer: This document provides a summary of currently available research data on D-4-77.

It is intended for informational purposes for researchers, scientists, and drug development

professionals. A comprehensive Material Safety Data Sheet (MSDS) for D-4-77 is not publicly

available at this time. Therefore, standard laboratory safety protocols for handling potentially

hazardous research chemicals should be strictly followed. This includes the use of personal

protective equipment (PPE) such as gloves, lab coats, and eye protection, and working in a

well-ventilated area.

Introduction
D-4-77 is a peptidyl inhibitor targeting the main protease (Mpro) of SARS-CoV-2, the virus

responsible for COVID-19.[1][2][3][4] It was designed based on the substrate selectivity of the

S1'–S3' pockets of Mpro and features an α-bromoacetamide warhead that allows for covalent

inhibition.[1][2][3][4][5] Research has demonstrated its potent antiviral efficacy in vitro and its

potential as an immune protectant.[1][2][3][4] This guide summarizes the key technical data

and experimental insights available for D-4-77.

Physicochemical and Biological Activity Data
The following table summarizes the key quantitative data reported for D-4-77 in scientific

literature.
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Parameter Value
Cell Line /
Conditions

Source

IC50 0.95 µM SARS-CoV-2 Mpro [3][4][5]

EC50 0.49 µM
SARS-CoV-2-infected

Vero E6 cells
[1][2][3][4][5]

Cytotoxicity
No apparent

cytotoxicity
Vero E6 cells [5]

Mechanism of Action
D-4-77 acts as a covalent inhibitor of the SARS-CoV-2 main protease (Mpro).[3][4][5] The

mechanism involves the α-bromoacetamide "warhead" of the inhibitor forming a covalent bond

with the catalytic cysteine residue (Cys145) in the active site of Mpro.[5] Specifically, D-4-77
binds to the S1'–S3' pocket of the protease, a region critical for substrate selectivity.[1][2][3][4]

By irreversibly binding to Mpro, D-4-77 blocks its proteolytic activity, which is essential for viral

replication.

Furthermore, D-4-77 has been shown to function as an immune protectant.[3][4] It achieves

this by inhibiting the Mpro-induced antagonism of the host's nuclear factor κB (NF-κB) innate

immune response.[1][2][3][4]
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Caption: Mechanism of action of D-4-77.

Experimental Protocols
Detailed synthesis and purification protocols for D-4-77 are not extensively published in the

available literature. However, its design was based on a rational drug design approach

targeting the S1'–S3' subsites of Mpro.[5] The core structure is a peptide sequence of Ala-Ile-

Phe (AIF), which has a high affinity for the S1'–S3' pockets.[1][2]

Antiviral Potency Assay
The antiviral efficacy of D-4-77 was evaluated in SARS-CoV-2-infected Vero E6 cells.[1][2][4] A

general workflow for such an experiment is outlined below.
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Antiviral Potency Assay Workflow
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Caption: General workflow for determining the antiviral potency of D-4-77.
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Cytotoxicity Assay
The cytotoxicity of D-4-77 was assessed in Vero E6 cells, likely using a standard method such

as the CCK8 (Cell Counting Kit-8) assay.[4]

Cytotoxicity Assay Workflow
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Caption: General workflow for determining the cytotoxicity of D-4-77.

Safety and Handling
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As a formal Material Safety Data Sheet (MSDS) is not available, standard precautions for

handling research chemicals of unknown toxicity should be taken.

Personal Protective Equipment (PPE): Wear a standard laboratory coat, safety glasses with

side shields, and chemical-resistant gloves.

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Future Directions
While D-4-77 has shown promising in vitro activity, further studies are required to evaluate its in

vivo efficacy, pharmacokinetic properties, and safety profile in animal models.[1][2] The

effectiveness of targeting the S1'–S3' pocket of Mpro, as demonstrated by D-4-77, provides a

valuable strategy for the development of future SARS-CoV-2 inhibitors.[1][2]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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